(Z)-N-(4-fluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(indolin-1-ylsulfonyl)benzamide
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Overview
Description
Scientific Research Applications
Antimicrobial Activity
Research has demonstrated that derivatives of benzothiazole, including those with fluorobenzamide groups, exhibit promising antimicrobial properties. For instance, the synthesis of fluorobenzamides containing thiazole has been explored for their antimicrobial efficacy. Compounds synthesized through microwave-induced methods showed significant activity against various bacterial and fungal strains, underscoring the importance of the fluorine atom in enhancing antimicrobial activity (Desai, Rajpara, & Joshi, 2013).
Fluorescent Sensors
Benzothiazole derivatives have also been investigated for their potential as fluorescent sensors. Studies on benzimidazole and benzothiazole conjugated Schiff bases revealed their capabilities as fluorescent sensors for metal ions such as Al3+ and Zn2+. These compounds exhibited large Stokes shifts and high sensitivity and selectivity towards these ions, making them promising for detecting metal ions in various environments (Suman, Bubbly, Gudennavar, & Gayathri, 2019).
Anticancer Activity
Furthermore, benzothiazole and its derivatives have been extensively studied for their anticancer properties. For example, research on fluorinated 2-(4-aminophenyl)benzothiazoles has shown potent in vitro cytotoxicity against various cancer cell lines, indicating their potential as antitumor agents (Hutchinson et al., 2001).
Anticonvulsant Properties
Additionally, some benzothiazole derivatives have been synthesized and evaluated for their anticonvulsant properties. A study on 2‐(substituted‐phenyl)‐3‐(2‐oxoindolin‐3‐ylidene)amino)‐thiazolidin‐4‐one derivatives highlighted their effectiveness in CNS depressant activity and protection in seizure models, indicating their potential as anticonvulsant agents (Nikalje, Ansari, Bari, & Ugale, 2015).
Mechanism of Action
Future Directions
properties
IUPAC Name |
4-(2,3-dihydroindol-1-ylsulfonyl)-N-(4-fluoro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18FN3O3S2/c1-26-21-18(24)6-4-8-20(21)31-23(26)25-22(28)16-9-11-17(12-10-16)32(29,30)27-14-13-15-5-2-3-7-19(15)27/h2-12H,13-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSYKUWHIMXAIGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=C2SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCC5=CC=CC=C54)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18FN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
467.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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